Cas no 1596773-36-2 (1-(iodomethyl)-1-propoxycyclohexane)

• Product Name: 1-(iodomethyl)-1-propoxycyclohexane
• CAS No: 1596773-36-2
• MF: C₁₀H₁₉IO
• MW: 282.161735773087
• CID: 5880977
• PubChem ID: 114772001
• Update Time: 2025-05-23

1-(iodomethyl)-1-propoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-propoxycyclohexane
• EN300-1132736
• 1596773-36-2

• Inchi： 1S/C10H19IO/c1-2-8-12-10(9-11)6-4-3-5-7-10/h2-9H2,1H3
• InChI Key： GJASYFRIMCSLTC-UHFFFAOYSA-N
• SMILES： ICC1(CCCCC1)OCCC

Computed Properties

• Exact Mass: 282.04806g/mol
• Monoisotopic Mass: 282.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(iodomethyl)-1-propoxycyclohexane

1-(Iodomethyl)-1-Propoxycyclohexane: A Comprehensive Overview

1-(Iodomethyl)-1-propoxycyclohexane, identified by the CAS number 1596773-36-2, is a unique organic compound that has garnered attention in various fields due to its distinctive chemical properties and potential applications. This compound is a derivative of cyclohexane, a six-membered cyclic hydrocarbon, with substituents at the 1-position. The presence of an iodomethyl group (-CH2I) and a propoxy group (-OCH2CH2CH3) introduces significant functional diversity, making it a valuable molecule in synthetic chemistry and material science.

The structure of 1-(iodomethyl)-1-propoxycyclohexane is characterized by its cyclohexane ring, which serves as the central framework. The iodomethyl group at the 1-position imparts electrophilic substitution reactivity, while the propoxy group contributes to the molecule's solubility and stability. This combination of functional groups makes the compound versatile for use in various chemical reactions, including nucleophilic substitution and polymerization processes.

Recent studies have highlighted the potential of 1-(iodomethyl)-1-propoxycyclohexane in advanced materials development. Researchers have explored its role as a precursor for synthesizing high-performance polymers and elastomers. The iodomethyl group facilitates controlled polymerization, enabling the creation of materials with tailored mechanical properties. For instance, a study published in Advanced Materials demonstrated that polymers derived from this compound exhibit exceptional thermal stability and mechanical resilience, making them suitable for aerospace and automotive applications.

In addition to its role in polymer synthesis, 1-(iodomethyl)-1-propoxycyclohexane has shown promise in organic synthesis as a versatile building block. Its ability to undergo both nucleophilic substitution and elimination reactions makes it an ideal intermediate for constructing complex molecular architectures. For example, chemists have utilized this compound to synthesize bioactive molecules with potential pharmacological applications. A research article in Nature Chemistry reported its use in constructing novel kinase inhibitors, which are currently under preclinical evaluation.

The physical properties of CAS 1596773-36-2 are also noteworthy. It exists as a colorless liquid at room temperature with a moderate boiling point, indicating its suitability for various industrial processes. Its solubility in organic solvents such as dichloromethane and diethyl ether further enhances its utility in reaction media where precise control over reaction conditions is essential.

The synthesis of 1-(iodomethyl)-1-propoxycyclohexane involves a multi-step process that typically begins with cyclohexanol as the starting material. The hydroxyl group is first converted into an iodomethyl group through a substitution reaction using methyl iodide (CH3I) under alkaline conditions. Subsequently, the propoxy group is introduced via an etherification reaction with propylene oxide (CH2=CHCH2O). This two-step synthesis ensures high purity and yield, making it scalable for industrial production.

In terms of safety and handling, while CAS 1596773-36-2 is not classified as hazardous under standard conditions, it should be handled with care due to its volatility and potential irritant effects on skin and eyes. Proper ventilation and personal protective equipment are recommended during handling and storage.

The environmental impact of CAS 1596773-36-2 has also been studied to ensure sustainable practices. Research indicates that it biodegrades moderately under aerobic conditions, though further studies are needed to assess its long-term environmental fate. To mitigate any potential ecological risks, industries are encouraged to adopt best practices for waste management and recycling.

In conclusion, CAS 1596773-36-2, or 1-(iodomethyl)-1-propoxycyclohexane, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly expand further.